Sodium 4-{[(2,4-diaminopteridin-6-yl)methyl]amino}benzoate
Sodium 4-{[(2,4-diaminopteridin-6-yl)methyl]amino}benzoate
Brand Name:
Vulcanchem
CAS No.:
100929-45-1
VCID:
VC20770559
InChI:
InChI=1S/C14H13N7O2.Na/c15-11-10-12(21-14(16)20-11)18-6-9(19-10)5-17-8-3-1-7(2-4-8)13(22)23;/h1-4,6,17H,5H2,(H,22,23)(H4,15,16,18,20,21);/q;+1/p-1
SMILES:
C1=CC(=CC=C1C(=O)[O-])NCC2=CN=C3C(=N2)C(=NC(=N3)N)N.[Na+]
Molecular Formula:
C14H12N7NaO2
Molecular Weight:
333.28 g/mol
Sodium 4-{[(2,4-diaminopteridin-6-yl)methyl]amino}benzoate
CAS No.: 100929-45-1
Cat. No.: VC20770559
Molecular Formula: C14H12N7NaO2
Molecular Weight: 333.28 g/mol
* For research use only. Not for human or veterinary use.
![Sodium 4-{[(2,4-diaminopteridin-6-yl)methyl]amino}benzoate - 100929-45-1](/images/no_structure.jpg)
Specification
| CAS No. | 100929-45-1 |
|---|---|
| Molecular Formula | C14H12N7NaO2 |
| Molecular Weight | 333.28 g/mol |
| IUPAC Name | sodium;4-[(2,4-diaminopteridin-6-yl)methylamino]benzoate |
| Standard InChI | InChI=1S/C14H13N7O2.Na/c15-11-10-12(21-14(16)20-11)18-6-9(19-10)5-17-8-3-1-7(2-4-8)13(22)23;/h1-4,6,17H,5H2,(H,22,23)(H4,15,16,18,20,21);/q;+1/p-1 |
| Standard InChI Key | NDXULQWYAMJQGC-UHFFFAOYSA-M |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)[O-])NCC2=CN=C3C(=N2)C(=NC(=N3)N)N.[Na+] |
| SMILES | C1=CC(=CC=C1C(=O)[O-])NCC2=CN=C3C(=N2)C(=NC(=N3)N)N.[Na+] |
| Canonical SMILES | C1=CC(=CC=C1C(=O)[O-])NCC2=CN=C3C(=N2)C(=NC(=N3)N)N.[Na+] |
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